Cas no 2171277-84-0 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid
• CAS No: 2171277-84-0
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6385757
• PubChem ID: 165824080
• Update Time: 2025-10-05

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid
• 2171277-84-0
• (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-methylbutanoic acid
• EN300-1499189

• Inchi： 1S/C27H25FN2O5/c1-15(2)24(26(32)33)30-25(31)21-13-16(11-12-23(21)28)29-27(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,15,22,24H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
• InChI Key： CHHUZWLMIXEDGL-DEOSSOPVSA-N
• SMILES： FC1=CC=C(C=C1C(N[C@H](C(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid

Comprehensive Guide to (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid (CAS No. 2171277-84-0)

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid (CAS No. 2171277-84-0) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of fluorinated amino acid building blocks, which are critical for developing novel therapeutics and biochemical probes. Its unique structure combines a fluorenylmethyloxycarbonyl (Fmoc) protecting group with a fluorinated phenyl ring, making it valuable for solid-phase peptide synthesis (SPPS) and drug discovery applications.

The Fmoc-protected amino acid segment in this compound ensures compatibility with standard peptide coupling reagents like HBTU or PyBOP, while the 2-fluorophenyl moiety introduces steric and electronic effects that can influence peptide conformation and bioactivity. Researchers frequently search for "Fmoc-amino acid derivatives" or "fluorinated peptide building blocks" when exploring advanced synthetic methodologies. The presence of both Fmoc protection and fluorine substitution makes this compound particularly interesting for developing peptide-based drugs with enhanced metabolic stability and target selectivity.

In recent years, the demand for custom amino acid derivatives like CAS 2171277-84-0 has grown significantly due to advancements in peptide therapeutics and bioconjugation chemistry. The pharmaceutical industry's focus on targeted drug delivery and precision medicine has created new opportunities for structurally complex amino acid analogs. This compound's methylbutanoic acid terminus provides additional versatility for carboxylate modifications or linker attachments, addressing common search queries about "peptide modification strategies" and "amino acid functionalization".

The synthesis and application of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid often appears in discussions about peptide drug development and structure-activity relationship (SAR) studies. Its chiral center at the 2-position ensures stereochemical purity in final peptide products, a critical factor for biological activity. Analytical techniques like HPLC purification and mass spectrometry characterization are typically employed to verify the quality of this building block, topics frequently searched by synthetic chemists and peptide researchers.

From a commercial perspective, CAS 2171277-84-0 represents a niche but growing segment of the fine chemicals market. Suppliers often highlight its use in developing GPCR-targeting peptides and enzyme inhibitors, aligning with current trends in biopharmaceutical research. The compound's stability under standard Fmoc deprotection conditions (typically piperidine in DMF) makes it particularly valuable for automated peptide synthesizers, addressing common technical questions about "Fmoc SPPS compatibility" and "fluorinated amino acid incorporation".

Ongoing research into peptide-based diagnostics and theranostic agents has further increased interest in specialized building blocks like (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid. The fluorine atom in its structure not only affects peptide conformation but also enables potential 19F NMR applications for structural studies. This dual functionality responds to growing scientific interest in "multifunctional amino acids" and "NMR-active peptide tags", making it a compound of significant research value.

Quality control of CAS 2171277-84-0 typically involves rigorous testing for optical purity (via chiral HPLC) and chemical stability, addressing common concerns about "amino acid derivative quality" in peptide synthesis. The compound's methylbutanoic acid side chain offers unique opportunities for side chain modification or cyclization strategies, topics frequently explored in advanced peptide chemistry forums and publications.

As the field of peptide engineering continues to evolve, compounds like (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid will play increasingly important roles in developing next-generation biopharmaceuticals. Its combination of Fmoc protection, fluorine substitution, and branched aliphatic chain makes it a versatile tool for addressing current challenges in peptide stability and bioavailability - key search terms in modern drug discovery research.